Cas no 1481579-73-0 (methyl 2-amino-3-(diethyl-1H-1,2,4-triazol-1-yl)propanoate)

• Product Name: methyl 2-amino-3-(diethyl-1H-1,2,4-triazol-1-yl)propanoate
• CAS No: 1481579-73-0
• MF: C₁₀H₁₈N₄O₂
• MW: 226.275521755219
• CID: 6176081
• PubChem ID: 65700984
• Update Time: 2025-11-06

methyl 2-amino-3-(diethyl-1H-1,2,4-triazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(diethyl-1H-1,2,4-triazol-1-yl)propanoate
• CS-0346950
• AKOS015040612
• 1481579-73-0
• EN300-1139707
• Methyl 2-amino-3-(3,5-diethyl-1h-1,2,4-triazol-1-yl)propanoate

• Inchi： 1S/C10H18N4O2/c1-4-8-12-9(5-2)14(13-8)6-7(11)10(15)16-3/h7H,4-6,11H2,1-3H3
• InChI Key： NAJSAXDWANGVON-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN1C(CC)=NC(CC)=N1)N)=O

Computed Properties

• Exact Mass: 226.14297583g/mol
• Monoisotopic Mass: 226.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 83Ų

Additional information on methyl 2-amino-3-(diethyl-1H-1,2,4-triazol-1-yl)propanoate

Introduction to Methyl 2-amino-3-(diethyl-1H-1,2,4-triazol-1-yl)propanoate (CAS No. 1481579-73-0)

Methyl 2-amino-3-(diethyl-1H-1,2,4-triazol-1-yl)propanoate, identified by its CAS number 1481579-73-0, is a compound of significant interest in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit promising properties for various applications, particularly in the development of novel pharmaceuticals and agrochemicals. The unique structural features of this molecule, including its amino and triazole functional groups, make it a valuable candidate for further investigation.

The chemical structure of methyl 2-amino-3-(diethyl-1H-1,2,4-triazol-1-yl)propanoate consists of a propanoate backbone modified with an amino group at the second carbon and a diethyl-substituted 1H-1,2,4-triazole ring attached to the third carbon. This configuration imparts specific electronic and steric properties that are highly relevant for its potential biological activity. The presence of the triazole ring is particularly noteworthy, as triazoles are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties.

In recent years, there has been a growing interest in the development of new compounds based on triazole scaffolds due to their versatility and efficacy. Research has demonstrated that modifications to the triazole ring can significantly alter its pharmacological profile, making it possible to fine-tune the activity for specific therapeutic targets. Methyl 2-amino-3-(diethyl-1H-1,2,4-triazol-1-yl)propanoate is one such derivative that has shown promise in preliminary studies.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The combination of an amino group and a triazole ring provides multiple sites for further functionalization, allowing chemists to design derivatives with enhanced properties. For instance, the amino group can be used to introduce various pharmacophores, while the triazole ring can serve as a scaffold for drug delivery systems or other bioactive moieties.

The synthesis of methyl 2-amino-3-(diethyl-1H-1,2,4-triazol-1-yl)propanoate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include the condensation of diethyl malonate with ethyl acetoacetate in the presence of ammonia to form the corresponding β-keto ester. Subsequent treatment with hydrazine hydrate leads to the formation of the triazole ring through a cyclization reaction. Finally, hydrolysis and decarboxylation steps yield the desired product.

The importance of this compound in biomedical research cannot be overstated. Recent studies have highlighted its potential as an intermediate in the synthesis of novel antibiotics and antiviral agents. The triazole moiety is particularly effective against certain pathogens due to its ability to disrupt essential biological processes. Additionally, the compound's structural features make it a good candidate for developing drugs that target inflammation and immune responses.

In conclusion, methyl 2-amino-3-(diethyl-1H-1,2,4-triazol-1-yl)propanoate (CAS No. 1481579-73-0) is a versatile and promising compound with significant applications in pharmaceutical research. Its unique structure and functional groups make it an ideal candidate for further exploration in drug discovery and development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing various health challenges.